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Compound of Interest

Compound Name: AMG-548 (hydrochloride)

Cat. No.: B15073895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AMG-548 is a potent and selective inhibitor of the p38α mitogen-activated protein kinase

(MAPK), a key enzyme in cellular signaling pathways involved in inflammation and stress

responses.[1] It also demonstrates inhibitory activity against Casein Kinase 1 (CK1) isoforms δ

and ε, which can affect Wnt signaling.[2][3] Accurate and consistent preparation of stock

solutions is critical for obtaining reliable and reproducible results in downstream biological

assays. This document provides a detailed protocol for the preparation, storage, and handling

of AMG-548 hydrochloride stock solutions for research purposes.

Physicochemical Properties
Properly understanding the physicochemical properties of AMG-548 hydrochloride is essential

for its effective use in experimental settings.
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Property Value Source

Molecular Formula C₂₉H₂₈ClN₅O [4][5][6]

Molecular Weight 498.02 g/mol [4][5][6]

Appearance Solid [4][6]

Purity ≥98% [1]

Solubility (AMG-548 base)

DMSO: 30 mg/mLDMF: 30

mg/mLEthanol: 30

mg/mLEthanol:PBS (pH 7.2)

(1:4): 0.20 mg/mL

[7]

Solubility (AMG-548

dihydrochloride)

DMSO: ≥ 10 mg/mL (requires

sonication and warming to

60°C)

[2]

Note: The hydrochloride salt form may have slightly different solubility characteristics than the

free base. It is highly recommended to use a fresh, unopened bottle of hygroscopic solvents

like DMSO for best results.[2]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of AMG-548 hydrochloride in

DMSO.

Materials and Equipment
AMG-548 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials
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Pipettes and sterile, filter-barrier pipette tips

Vortex mixer

(Optional) Sonicator or water bath

Safety Precautions
AMG-548 is classified as toxic if swallowed and may cause skin, eye, and respiratory

irritation.[8]

Always handle the compound in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Consult the Safety Data Sheet (SDS) for complete safety information before handling.

Step-by-Step Procedure
Equilibrate Reagents: Allow the vial of AMG-548 hydrochloride and the bottle of DMSO to

reach room temperature before opening to prevent condensation.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 498.02 ( g/mol ) / 1000 Example: For 1 mL of a

10 mM stock, you will need 4.98 mg of AMG-548 hydrochloride.

Weigh the Compound: Carefully weigh the calculated amount of AMG-548 hydrochloride

powder using an analytical balance and transfer it into a sterile microcentrifuge tube or vial.

Add Solvent: Add the calculated volume of DMSO to the tube containing the powder.

Dissolve the Compound: Securely cap the tube and vortex thoroughly for 1-2 minutes until

the solid is completely dissolved. Gentle warming in a water bath (up to 60°C) or sonication

can be used to aid dissolution if necessary.[2] Visually inspect the solution to ensure there

are no visible particles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Amg-548
https://www.medchemexpress.com/amg-548-dihydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquot for Storage: To avoid repeated freeze-thaw cycles that can degrade the compound,

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2]

[3]

Label and Store: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent. Store the aliquots as recommended in the storage section below.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing AMG-548 hydrochloride stock solution.
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Storage and Stability
Proper storage is crucial to maintain the activity and integrity of the AMG-548 hydrochloride

stock solution.

Storage Condition Shelf Life Recommendations

-20°C 1 month
Recommended for short-term

storage.[2][3]

-80°C 6 months
Recommended for long-term

storage.[2][3]

Important Considerations:

Protect the solution from light.

Ensure containers are sealed tightly to prevent solvent evaporation and moisture absorption.

[2]

Avoid repeated freeze-thaw cycles.[2][3] It is best practice to use a fresh aliquot for each

experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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